Cas no 1361656-93-0 (5-Amino-2-(perchlorophenyl)isonicotinic acid)

• Product Name: 5-Amino-2-(perchlorophenyl)isonicotinic acid
• CAS No: 1361656-93-0
• MF: C₁₂H₅Cl₅N₂O₂
• MW: 386.445297956467
• CID: 4793479
• Update Time: 2025-10-28

5-Amino-2-(perchlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(perchlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl5N2O2/c13-7-6(8(14)10(16)11(17)9(7)15)5-1-3(12(20)21)4(18)2-19-5/h1-2H,18H2,(H,20,21)
• InChI Key： RVLINTJSAMAZFC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C(=O)O)C(=CN=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 386
• XLogP3: 5.1
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-2-(perchlorophenyl)isonicotinic acid

Comprehensive Overview of 5-Amino-2-(perchlorophenyl)isonicotinic acid (CAS No. 1361656-93-0)

In the realm of specialized organic compounds, 5-Amino-2-(perchlorophenyl)isonicotinic acid (CAS No. 1361656-93-0) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its perchlorophenyl and isonicotinic acid moieties, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its amino group and acidic functionality make it a versatile intermediate for synthesizing more complex molecules, aligning with the growing demand for tailored chemical solutions in modern industries.

The perchlorophenyl component in 5-Amino-2-(perchlorophenyl)isonicotinic acid contributes to its electron-withdrawing properties, which are pivotal in designing compounds with enhanced stability and reactivity. Researchers are increasingly exploring such derivatives for their potential in drug discovery, particularly in targeting enzymes or receptors where electron-deficient aromatic systems play a critical role. Meanwhile, the isonicotinic acid segment offers a platform for further functionalization, enabling the creation of bioactive molecules or coordination complexes for catalytic applications.

Recent trends in green chemistry and sustainable synthesis have also spotlighted compounds like 5-Amino-2-(perchlorophenyl)isonicotinic acid. Scientists are investigating eco-friendly routes to synthesize such molecules, minimizing hazardous byproducts and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched in academic databases and industry forums. The compound’s potential role in photocatalysis or organic electronics further elevates its relevance, as these fields dominate current discussions in materials science.

From a commercial perspective, 5-Amino-2-(perchlorophenyl)isonicotinic acid is often sought after by fine chemical suppliers and research institutions. Its CAS No. 1361656-93-0 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication across global supply chains. FAQs in scientific communities often revolve around its solubility, storage conditions, and handling protocols, reflecting practical concerns in laboratory settings. Additionally, its spectroscopic data (e.g., NMR, IR) is a recurring search topic among chemists validating synthetic outcomes.

In summary, 5-Amino-2-(perchlorophenyl)isonicotinic acid exemplifies the intersection of structural ingenuity and applied chemistry. Its multifaceted utility—from medicinal chemistry to advanced materials—positions it as a compound worthy of continued exploration. As industries prioritize innovation and sustainability, this molecule’s adaptability ensures its place in future scientific breakthroughs.